7-amino-6-chloro-3,4-dihydroquinazolin-4-one
Overview
Description
“7-amino-6-chloro-3,4-dihydroquinazolin-4-one” is a chemical compound . It has a molecular weight of 195.61 . The IUPAC name for this compound is 7-amino-6-chloroquinazolin-4-ol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6ClN3O/c9-5-1-4-7(2-6(5)10)11-3-12-8(4)13/h1-3H,10H2,(H,11,12,13) . This code provides a standard way to encode the compound’s molecular structure.properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-amino-6-chloro-3,4-dihydroquinazolin-4-one can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-chloro-3-nitroaniline", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium hydroxide", "ammonium chloride", "sodium bicarbonate", "hydrochloric acid", "sodium nitrite", "sodium dithionite", "sodium hydroxide", "acetic anhydride", "acetic acid", "ammonia" ], "Reaction": [ "Step 1: Nitration of 2-chloroaniline with sulfuric acid and nitric acid to yield 2-chloro-3-nitroaniline", "Step 2: Reduction of 2-chloro-3-nitroaniline with sodium dithionite and sodium hydroxide to yield 2-chloro-3-aminoaniline", "Step 3: Acylation of 2-chloro-3-aminoaniline with ethyl acetoacetate and sodium ethoxide to yield 2-chloro-3-(1-ethoxycarbonyl-2-oxopropylamino)aniline", "Step 4: Cyclization of 2-chloro-3-(1-ethoxycarbonyl-2-oxopropylamino)aniline with ammonium chloride and sodium bicarbonate to yield 7-chloro-6-nitro-3,4-dihydroquinazolin-4-one", "Step 5: Reduction of 7-chloro-6-nitro-3,4-dihydroquinazolin-4-one with sodium dithionite and sodium hydroxide to yield 7-chloro-6-amino-3,4-dihydroquinazolin-4-one", "Step 6: Diazotization of 7-chloro-6-amino-3,4-dihydroquinazolin-4-one with sodium nitrite and hydrochloric acid to yield 7-chloro-6-diazo-3,4-dihydroquinazolin-4-one", "Step 7: Coupling of 7-chloro-6-diazo-3,4-dihydroquinazolin-4-one with acetic anhydride and acetic acid to yield 7-acetoxy-6-chloro-3,4-dihydroquinazolin-4-one", "Step 8: Hydrolysis of 7-acetoxy-6-chloro-3,4-dihydroquinazolin-4-one with sodium hydroxide to yield 7-amino-6-chloro-3,4-dihydroquinazolin-4-one" ] } | |
CAS RN |
1013117-35-5 |
Molecular Formula |
C8H6ClN3O |
Molecular Weight |
195.60 g/mol |
IUPAC Name |
7-amino-6-chloro-3H-quinazolin-4-one |
InChI |
InChI=1S/C8H6ClN3O/c9-5-1-4-7(2-6(5)10)11-3-12-8(4)13/h1-3H,10H2,(H,11,12,13) |
InChI Key |
HWBWNWYRTQNIAK-UHFFFAOYSA-N |
Canonical SMILES |
C1=C2C(=CC(=C1Cl)N)N=CNC2=O |
Purity |
95 |
Origin of Product |
United States |
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